Cas no 31525-76-5 ( )

  structure
  structure
Product Name: 
CAS No:31525-76-5
MF:C15H14O4
MW:258.269264698029
CID:916552
PubChem ID:290897
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 5-methoxy-8,8-dimethylpyrano[2,3-f]chromen-2-one
    • 5-methoxy-8,8-dimethyl-2h,8h-pyrano[2,3-f]chromen-2-one
    • 5-methoxy-8,8-dimethyl-8H-pyrano[2,3-f]chromen-2-one
    • 5-Methoxyseselin
    • AC1L6EO9
    • AC1Q6BHD
    • AG-J-62134
    • AR-1G8716
    • CHEMBL479894
    • CTK4G7296
    • NSC155351
    • NSC 155351
    • CHEBI:174378
    • DTXSID80302933
    • BDBM50008732
    • 5-methoxy-8,8-dimethylpyrano[2,3-]chromen-2-one
    • 5-methoxy-8,8-dimethyl-pyrano[2,3-f]chromen-2-one
    • 5-Methoxy-8,8-dimethylpyrano[2,3-f]chromen-2(8H)-one
    • AKOS030556620
    • 31525-76-5
    • NSC-155351
    •  
    • Inchi: 1S/C15H14O4/c1-15(2)7-6-10-12(19-15)8-11(17-3)9-4-5-13(16)18-14(9)10/h4-8H,1-3H3
    • InChI Key: ZNMRQYJUVCXNGK-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C3C=CC(=O)OC=3C=2C=CC1(C)C)OC

Computed Properties

  • Exact Mass: 258.08922
  • Monoisotopic Mass: 258.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 437
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 441.2±45.0 °C at 760 mmHg
  • Flash Point: 198.5±28.8 °C
  • PSA: 44.76
  • LogP: 2.98580
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

  Security Information

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TargetMol Chemicals
TN5892-5 mg
5-Methoxyseselin
31525-76-5 98%
5mg
¥ 13,200 2023-07-11
TargetMol Chemicals
TN5892-5mg
5-Methoxyseselin
31525-76-5
5mg
¥ 13200 2024-07-20
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm